molecular formula C18H32GeO6 B14543410 Tris(tert-butylperoxy)(phenyl)germane CAS No. 62277-77-4

Tris(tert-butylperoxy)(phenyl)germane

Cat. No.: B14543410
CAS No.: 62277-77-4
M. Wt: 417.1 g/mol
InChI Key: LKJMUZIKTGBKKM-UHFFFAOYSA-N
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Description

Tris(tert-butylperoxy)(phenyl)germane is a chemical compound that belongs to the class of organogermanium compounds It is characterized by the presence of three tert-butylperoxy groups and one phenyl group attached to a germanium atom

Properties

CAS No.

62277-77-4

Molecular Formula

C18H32GeO6

Molecular Weight

417.1 g/mol

IUPAC Name

tris(tert-butylperoxy)-phenylgermane

InChI

InChI=1S/C18H32GeO6/c1-16(2,3)20-23-19(24-21-17(4,5)6,25-22-18(7,8)9)15-13-11-10-12-14-15/h10-14H,1-9H3

InChI Key

LKJMUZIKTGBKKM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OO[Ge](C1=CC=CC=C1)(OOC(C)(C)C)OOC(C)(C)C

Origin of Product

United States

Preparation Methods

The synthesis of Tris(tert-butylperoxy)(phenyl)germane typically involves the reaction of phenylgermanium trichloride with tert-butyl hydroperoxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

PhGeCl3+3(t-BuOOH)PhGe(OOBu-t)3+3HCl\text{PhGeCl}_3 + 3 \text{(t-BuOOH)} \rightarrow \text{PhGe(OOBu-t)}_3 + 3 \text{HCl} PhGeCl3​+3(t-BuOOH)→PhGe(OOBu-t)3​+3HCl

In industrial settings, the production of this compound may involve the use of specialized equipment to handle the reactive intermediates and ensure the purity of the final product.

Chemical Reactions Analysis

Tris(tert-butylperoxy)(phenyl)germane undergoes various chemical reactions, including:

    Oxidation: The compound can undergo oxidation reactions, often facilitated by the presence of the tert-butylperoxy groups. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: The phenyl group can participate in substitution reactions, where it is replaced by other functional groups. This can be achieved using reagents like halogens or organometallic compounds.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield germanium dioxide, while reduction can produce germanium hydrides.

Scientific Research Applications

Tris(tert-butylperoxy)(phenyl)germane has several scientific research applications:

    Chemistry: It is used as a precursor in the synthesis of other organogermanium compounds. Its unique structure makes it a valuable reagent in organic synthesis.

    Biology: Research is ongoing to explore its potential biological activities, including its role as an antioxidant and its effects on cellular processes.

    Medicine: There is interest in its potential therapeutic applications, particularly in the development of new drugs and treatments.

    Industry: The compound is used in the production of high-performance materials, including polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of Tris(tert-butylperoxy)(phenyl)germane involves the interaction of its peroxy groups with various molecular targets. The tert-butylperoxy groups can generate free radicals, which can initiate a range of chemical reactions. These radicals can interact with cellular components, leading to oxidative stress or other biochemical effects. The phenyl group may also play a role in modulating the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Tris(tert-butylperoxy)(phenyl)germane can be compared with other organogermanium compounds, such as:

    Triphenylgermane: Unlike this compound, this compound lacks peroxy groups and has three phenyl groups attached to the germanium atom. It is less reactive and has different applications.

    Tris(trimethylsilyl)germane: This compound features trimethylsilyl groups instead of tert-butylperoxy groups. It is used in different synthetic applications and has distinct chemical properties.

    Tetramethylgermane: This compound has four methyl groups attached to the germanium atom. It is simpler in structure and is used in various industrial processes.

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